Cas no 62406-50-2 (Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl-)

Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl- structure
62406-50-2 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl-
CAS No:62406-50-2
MF:C14H23N5O11P2
MW:499.306844949722
CID:445850
Update Time:2024-01-29

Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl- Chemical and Physical Properties

Names and Identifiers

    • Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl-
    • Adenosine 5'-(trihydrogen diphosphate), 3'-O-(1-methoxyethyl)-2'-O-methyl- (9CI)
    • Inchi: 1S/C14H23N5O11P2/c1-7(25-2)28-10-8(4-27-32(23,24)30-31(20,21)22)29-14(11(10)26-3)19-6-18-9-12(15)16-5-17-13(9)19/h5-8,10-11,14H,4H2,1-3H3,(H,23,24)(H2,15,16,17)(H2,20,21,22)/t7?,8-,10-,11-,14-/m1/s1
    • InChI Key: ISHTXSZOZNTHAM-HVMNINKTSA-N
    • SMILES: C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](OC)[C@@H]1OC(OC)C

Computed Properties

  • Exact Mass: 499.08709

Experimental Properties

  • Density: 1.93±0.1 g/cm3(Predicted)
  • Boiling Point: 759.5±70.0 °C(Predicted)
  • PSA: 219.83
  • pka: 1.04±0.50(Predicted)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.